Cas no 6244-74-2 (Ethanedithioamide, N,N'-diphenyl-)

• Product Name: Ethanedithioamide, N,N'-diphenyl-
• CAS No: 6244-74-2
• MF: C₁₄H₁₂N₂S₂
• MW: 272.388480186462
• CID: 2835806
• PubChem ID: 2390027
• Update Time: 2025-04-21

Ethanedithioamide, N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanedithioamide, N,N'-diphenyl-
• SCHEMBL3070807
• n,n'-diphenyldithiooxamide
• AKOS004901110
• 6244-74-2
• DTXCID40319461
• DTXSID30368423

• Inchi： 1S/C14H12N2S2/c17-13(15-11-7-3-1-4-8-11)14(18)16-12-9-5-2-6-10-12/h1-10H,(H,15,17)(H,16,18)
• InChI Key： MGSYJQOVDPNHSC-UHFFFAOYSA-N
• SMILES： S=C(C(NC1C=CC=CC=1)=S)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.04419074Da
• Monoisotopic Mass: 272.04419074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.2Ų